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Compound of Interest

Compound Name: 2-Chloro-N6-isopropyladenosine

Cat. No.: B15139630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the handling, storage,

and use of 2-Chloro-N6-isopropyladenosine powder, a nucleoside derivative with potential

applications in various research fields.

Product Information
Chemical Name: 2-Chloro-N6-isopropyladenosine

CAS Number: 23541-30-2

Molecular Formula: C₁₃H₁₈ClN₅O₄

Molecular Weight: 343.77 g/mol

Description: A white to off-white powder.

Recommended Storage Conditions
Proper storage is critical to maintain the stability and integrity of 2-Chloro-N6-
isopropyladenosine powder. The following conditions are recommended based on supplier

data.
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Condition Temperature Duration Notes

Powder -20°C Up to 3 years[1]

Store in a tightly

sealed container in a

dry and cool place.[2]

In Solvent -80°C Up to 1 year[1]

Aliquot to avoid

repeated freeze-thaw

cycles.

General Handling Precautions:

Handle in a well-ventilated area.[2]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[2]

Avoid the formation of dust and aerosols.[2]

Keep away from incompatible materials.[2]

Solubility and Stock Solution Preparation
While specific quantitative solubility data for 2-Chloro-N6-isopropyladenosine is not readily

available in the literature, a general protocol for preparing stock solutions is provided by

suppliers. It is recommended to perform small-scale solubility tests before preparing a large

stock solution. Based on data for the closely related and extensively studied compound, 2-

Chloro-N6-cyclopentyladenosine (CCPA), solubility is expected in DMSO and ethanol.

Table for Preparing Stock Solutions:

The following table provides the volume of solvent required to prepare different concentrations

of a 2-Chloro-N6-isopropyladenosine stock solution.
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Mass of Compound 1 mM 5 mM 10 mM

1 mg 2.9089 mL 0.5818 mL 0.2909 mL

5 mg 14.5446 mL 2.9089 mL 1.4545 mL

10 mg 29.0892 mL 5.8178 mL 2.9089 mL

Protocol for Reconstitution:

Equilibrate the vial of 2-Chloro-N6-isopropyladenosine powder to room temperature before

opening.

Add the calculated volume of the desired solvent (e.g., DMSO) to the vial.

Vortex or sonicate briefly to ensure complete dissolution.

Visually inspect the solution to ensure there are no undissolved particles.

For long-term storage, aliquot the stock solution into smaller volumes and store at -80°C.

Mechanism of Action
2-Chloro-N6-isopropyladenosine is a nucleoside derivative.[1] Based on the pharmacological

profile of the structurally similar and widely studied A1 adenosine receptor agonist, 2-Chloro-

N6-cyclopentyladenosine (CCPA), it is anticipated that 2-Chloro-N6-isopropyladenosine acts

as a selective agonist for the A1 adenosine receptor.

A1 adenosine receptors are G-protein coupled receptors (GPCRs) that, upon activation,

typically couple to Gαi/o proteins. This leads to the inhibition of adenylyl cyclase, resulting in a

decrease in intracellular cyclic AMP (cAMP) levels. Activation of A1 receptors can also lead to

the activation of potassium channels and the inhibition of calcium channels, leading to

hyperpolarization and reduced neuronal excitability.
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A1 Adenosine Receptor Signaling Pathway

Experimental Protocols
The following are generalized protocols that can be adapted for use with 2-Chloro-N6-
isopropyladenosine to assess its activity as an A1 adenosine receptor agonist.

Radioligand Binding Assay (Competitive)
This protocol is designed to determine the binding affinity (Ki) of 2-Chloro-N6-
isopropyladenosine for the A1 adenosine receptor.
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Radioligand Binding Assay Workflow

Materials:

Cell membranes expressing the A1 adenosine receptor (e.g., from CHO or HEK293 cells)

Radioligand specific for the A1 receptor (e.g., [³H]CCPA)

2-Chloro-N6-isopropyladenosine (test compound)

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

Non-specific binding control (e.g., a high concentration of a known A1 agonist)

96-well plates

Scintillation vials and cocktail
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Scintillation counter

Procedure:

Prepare serial dilutions of 2-Chloro-N6-isopropyladenosine in the assay buffer.

In a 96-well plate, add the cell membranes, the radioligand at a fixed concentration (typically

at or below its Kd), and either the assay buffer (for total binding), the non-specific binding

control, or the serially diluted test compound.

Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90

minutes).

Terminate the binding reaction by rapid filtration through a glass fiber filter, followed by

washing with ice-cold assay buffer to remove unbound radioligand.

Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity

using a scintillation counter.

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Plot the specific binding as a function of the log concentration of the test compound and fit

the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is

the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay
This protocol measures the ability of 2-Chloro-N6-isopropyladenosine to inhibit adenylyl

cyclase and reduce intracellular cAMP levels, which is a functional readout of A1 receptor

activation.

Materials:

Cells expressing the A1 adenosine receptor (e.g., CHO or HEK293 cells)

2-Chloro-N6-isopropyladenosine (test compound)
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Forskolin or another adenylyl cyclase activator

cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

Cell culture medium and plates

Procedure:

Seed the cells in a 96-well plate and allow them to attach overnight.

Wash the cells with assay buffer.

Pre-incubate the cells with varying concentrations of 2-Chloro-N6-isopropyladenosine for

a short period (e.g., 15-30 minutes).

Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

Incubate for a defined period (e.g., 30 minutes).

Lyse the cells and measure the intracellular cAMP levels according to the instructions of the

cAMP assay kit.

Plot the cAMP concentration as a function of the log concentration of the test compound.

Determine the EC₅₀ value, which represents the concentration of the agonist that produces

50% of the maximal inhibition of forskolin-stimulated cAMP production.

Disclaimer
This product is for research use only and is not intended for human or veterinary use. The

information provided is for guidance only and should not be considered a substitute for

established laboratory safety protocols and practices. Researchers should always consult the

latest safety data sheets and relevant literature before handling or using this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropyladenosine Powder]. BenchChem, [2025]. [Online PDF]. Available at:
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chloro-n6-isopropyladenosine-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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